Cas no 19200-21-6 (nitronium hexafluorophosphate)

Nitronium hexafluorophosphate (NO₂⁺PF₆⁻) is a highly reactive nitronium salt, primarily used as a potent nitrating agent in organic synthesis. Its key advantages include strong electrophilic properties, enabling efficient nitration of aromatic compounds under mild conditions. The hexafluorophosphate anion enhances stability, making it easier to handle compared to traditional nitrating agents like nitric acid or nitronium tetrafluoroborate. It is particularly valuable in reactions requiring selective nitration or where moisture sensitivity is a concern. The compound’s crystalline solid form allows for precise dosing, improving reproducibility in synthetic applications. Its utility extends to specialized fields such as explosives research and fine chemical manufacturing.

nitronium hexafluorophosphate structure

Product Name:nitronium hexafluorophosphate

CAS No:19200-21-6

MF:F₆NO₂P

MW:190.969681739807

CID:88049

PubChem ID:45933661

Update Time:2025-06-08

nitronium hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

- nitronium hexafluorophosphate
- Nitronium-hexafluorophosphat
- PC5260
- NITRYL HEXAFLUOROPHOSPHATE
- hexafluoro-phosphate nitryl
- hexafluoro-phosphate(1-nitryl
- Nitroniumhexafluorophosphate98%
- Nitronium hexafluorophosphate,95%
- Nitronium hexafluorophosphate 98%
- Nitroniumhexafluorophosphate,min.97%
- Nitronium hexafluorophosphate, min. 97%
- AKOS015910402
- A813534
- nitronium;hexafluorophosphate
- 19200-21-6
- Nitronium hexafluorophosphate, >=95.0%
- DTXSID90940840
- FT-0637807
- MFCD00031520
- Dioxoammonium hexafluoridophosphate(1-)
- Phosphate(1-), hexafluoro-, nitryl
- NITRONIUMHEXAFLUOROPHOSPHATE
- DXWZKTLGZWTYPL-UHFFFAOYSA-N
- DB-044780
- Phosphate(1-), hexafluoro-, nitryl (1:1)
- MDL： MFCD00031520
- Inchi： 1S/F6P.NO2/c1-7(2,3,4,5)6;2-1-3/q-1;+1
- InChI Key： DXWZKTLGZWTYPL-UHFFFAOYSA-N
- SMILES： [P-](F)(F)(F)(F)(F)F.O=[N+]=O

Computed Properties

Exact Mass: 190.95700
Monoisotopic Mass: 190.957
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 81
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 35.1A^2

Experimental Properties

Color/Form: Not available
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.601
Solubility: Soluble in dichloromethane and nitroethane.
PSA: 47.73000
LogP: 2.96880
Sensitiveness: Hygroscopic
Solubility: Not available

nitronium hexafluorophosphate Security Information

Hazard Statement： Corrosive/Hygroscopic
Hazardous Material transportation number：1759
Hazard Category Code： 34-14
Safety Instruction： S45-S36/37/39-S26
Hazardous Material Identification：
Packing Group：II
Hazard Level：8
HazardClass：8
PackingGroup：II
TSCA：Yes
Risk Phrases：R34
Packing Group：II
Safety Term：8

nitronium hexafluorophosphate Customs Data

HS CODE：28269080

nitronium hexafluorophosphate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	93-0739-10g	Nitronium hexafluorophosphate	19200-21-6	min.97%	10g	2664CNY	2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	93-0739-10g	Nitronium hexafluorophosphate	19200-21-6	min.97%	10g	2664.0CNY	2021-07-16
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	13151-5g	Nitronium hexafluorophosphate	19200-21-6		5g	￥1517.00	2023-02-27
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	13151-25g	Nitronium hexafluorophosphate	19200-21-6		25g	￥4183.00	2023-02-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1440320-10g	Nitronium hexafluorophosphate, 95%	19200-21-6	98%	10g	￥2828	2023-04-15
SHENG KE LU SI SHENG WU JI SHU	sc-263952-5g	Nitronium hexafluorophosphate,	19200-21-6		5g	￥1730.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-263952-5 g	Nitronium hexafluorophosphate,	19200-21-6		5g	￥1,730.00	2023-07-11
A2B Chem LLC	AB13312-5g	Phosphate(1-), hexafluoro-, nitryl (1:1)	19200-21-6	98%	5g	$150.00	2024-01-02
A2B Chem LLC	AB13312-25g	Phosphate(1-), hexafluoro-, nitryl (1:1)	19200-21-6	98%	25g	$285.00	2024-01-02
A2B Chem LLC	AB13312-10g	Phosphate(1-), hexafluoro-, nitryl (1:1)	19200-21-6	97%	10g	$261.00	2024-04-20

nitronium hexafluorophosphate Related Literature

1. Electrophilic aromatic substitution. Part 27. Chemical selectivities disguised by mass diffusion. Part 6. The kinetics of nitration in aqueous sulphuric acid of durene (1,2,4,5-tetramethylbenzene), nitrodurene, and nitroprehnitene (nitro-1,2,3,4-tetramethylbenzene). A comparison of the rates of nitration of methylnitrobenzenes in aqueous sulphuric acid with the corresponding rates from mixing–disguised nitrations with nitronium hexafluorophosphate in nitromethane based on a theoretical mixing–reaction model

Ajay K. Manglik,Roy B. Moodie,Kenneth Schofield,Erol Dedeoglu,Andreas Dutly,Paul Rys J. Chem. Soc. Perkin Trans. 2 1981 1358
2. Oxidative demethylation of 2,3-dicyano-1,4-dimethoxynaphthalene and nitrations of some 1,4-naphthoquinones and phthalic anhydride by nitronium salts

Suprabhat Chatterjee,William D. Kwalwasser J. Chem. Soc. Perkin Trans. 2 1974 873
3. Index pages

J. Chem. Soc. Perkin Trans. 2 1981 A001
4. Contents pages

J. Chem. Soc. Perkin Trans. 2 1981 P037
5. 215. The preparation of complex fluoro-acid salts of metals and of the nitronium ion by means of bromine trifluoride

A. A. Woolf,H. J. Emeléus J. Chem. Soc. 1950 1050